3-(Naphthalen-1-ylmethyl)-1-propyl-1-(thiophen-3-ylmethyl)urea
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Description
3-(Naphthalen-1-ylmethyl)-1-propyl-1-(thiophen-3-ylmethyl)urea is a useful research compound. Its molecular formula is C20H22N2OS and its molecular weight is 338.47. The purity is usually 95%.
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Scientific Research Applications
Conformational Adjustments and Self-Assembly
Research has shown that urea derivatives exhibit unique conformational adjustments and self-assembly behaviors. For instance, the study of 1-(n-methylthiazol-2-yl)-3-naphthalen-1-yl-urea derivatives revealed their ability to form homodimeric sub-assemblies without showing polymorphism, a characteristic observed in their thiourea counterparts. This indicates a potential for creating complex molecular architectures through controlled self-assembly processes, highlighting their utility in designing novel materials and nanotechnology applications (Phukan & Baruah, 2016).
Chemosensory Applications
Urea derivatives have also been explored for their chemosensory applications. A naphthalene urea derivative synthesized for this purpose exhibited a unique absorption and fluorescence response to fluoride ions, suggesting its potential as a chemosensor for detecting specific anions in environmental or biological samples (Cho et al., 2003).
Anion Binding and Sensing
Further studies on urea derivatives have demonstrated their ability to act as anion receptors. The electronic effects on the para position of the phenyl ring of urea ligands significantly influence anion binding, indicating the potential of these compounds in designing selective anion sensors for environmental monitoring or diagnostic purposes (Jeong et al., 2007).
Fluorescent Sensors for Metal Ions
Novel urea-linked dipodal naphthalene-based fluorescent sensors have shown selectivity towards Hg(II) ions, suggesting their use in detecting heavy metals in environmental and biological samples. This application is crucial for monitoring pollution and ensuring safety in water sources and food products (Tayade et al., 2014).
Photoluminescence and Structural Characterization
The structural characterization and photoluminescence studies of urea and thiourea derivatives provide insights into their electronic and optical properties. Such research is foundational for developing materials with specific light-emitting properties for applications in optoelectronics and photonics (Baruah & Brahma, 2023).
Properties
IUPAC Name |
3-(naphthalen-1-ylmethyl)-1-propyl-1-(thiophen-3-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2OS/c1-2-11-22(14-16-10-12-24-15-16)20(23)21-13-18-8-5-7-17-6-3-4-9-19(17)18/h3-10,12,15H,2,11,13-14H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJLSYQDOXHYMHI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1=CSC=C1)C(=O)NCC2=CC=CC3=CC=CC=C32 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.